Cas no 27856-24-2 (Benzene,1-(dimethylsilyl)-4-(trimethylsilyl)-)

Benzene,1-(dimethylsilyl)-4-(trimethylsilyl)- structure
27856-24-2 structure
Product Name:Benzene,1-(dimethylsilyl)-4-(trimethylsilyl)-
CAS No:27856-24-2
MF:C11H20Si2
MW:208.447504997253
CID:256953
PubChem ID:141382
Update Time:2024-02-28

Benzene,1-(dimethylsilyl)-4-(trimethylsilyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(dimethylsilyl)-4-(trimethylsilyl)-
    • [4-(Dimethylsilyl)phenyl](trimethyl)silane
    • [m-(Dimethylsilyl)-phenyl]-trimethoxysilan
    • < m-(Dimethylsilyl)-phenyl> -trimethoxysilan
    • < m-(Dimethylsilyl)-phenyl> -trimethylsilan
    • < p-(Dimethylsilyl)phenyl> -trimethoxysilan
    • < p-(Dimethylsilyl)phenyl> -trimethylsilan
    • AC1O3FUE
    • p-Trimethylsilylphenyldimethylsilan
    • p-Trimethylsilylphenyl-dimethylsilan
    • Silane, (3-(dimethylsilyl)phenyl)trimethoxy-
    • Silane,[3-(dimethylsilyl)phenyl]trimethoxy-
    • Silane, (4-(dimethylsilyl)phenyl)trimethyl-
    • Benzene, 1-(dimethylsilyl)-4-(trimethylsilyl)-
    • 1-(Dimethylsilyl)-4-(trimethylsilyl)benzene
    • Inchi: 1S/C11H20Si2/c1-12(2)10-6-8-11(9-7-10)13(3,4)5/h6-9,12H,1-5H3
    • InChI Key: KEKSTDVRSQBNGX-UHFFFAOYSA-N
    • SMILES: C1([SiH](C)C)=CC=C([Si](C)(C)C)C=C1

Computed Properties

  • Exact Mass: 208.1104
  • Monoisotopic Mass: 208.110354
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0

Experimental Properties

  • Boiling Point: 226.4°Cat760mmHg
  • Flash Point: 90.7°C
  • PSA: 0
  • LogP: 1.92550

Benzene,1-(dimethylsilyl)-4-(trimethylsilyl)- Related Literature

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